Iotalamic acid Iotalamic acid Iotalamic acid is an organic molecular entity.
Iothalamic acid is an iodine containing organic anion used as a diagnostic contrast agent.
Iothalamic acid is a Radiographic Contrast Agent. The mechanism of action of iothalamic acid is as a X-Ray Contrast Activity.
Iothalamic Acid is an ionic tri-iodinated benzoate used as a contrast agent in diagnostic imaging. Like other organic iodine compounds, iothalamic acid blocks x-ray and appears opaque on x-ray film, thereby enhancing the visibility of structure and organs during angiography, arteriography, arthrography, cholangiography, and computed tomography (CT) scanning procedures.
A contrast medium in diagnostic radiology with properties similar to those of diatrizoic acid. It is used primarily as its sodium and meglumine (IOTHALAMATE MEGLUMINE) salts.
See also: Iothalamate Meglumine (has salt form); Iothalamate Sodium (has salt form).
Brand Name: Vulcanchem
CAS No.: 2276-90-6
VCID: VC0003959
InChI: InChI=1S/C11H9I3N2O4/c1-3(17)16-9-7(13)4(10(18)15-2)6(12)5(8(9)14)11(19)20/h1-2H3,(H,15,18)(H,16,17)(H,19,20)
SMILES: CC(=O)NC1=C(C(=C(C(=C1I)C(=O)O)I)C(=O)NC)I
Molecular Formula: C11H9I3N2O4
Molecular Weight: 613.91 g/mol

Iotalamic acid

CAS No.: 2276-90-6

Cat. No.: VC0003959

Molecular Formula: C11H9I3N2O4

Molecular Weight: 613.91 g/mol

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Iotalamic acid - 2276-90-6

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Description Iotalamic acid is an organic molecular entity.
Iothalamic acid is an iodine containing organic anion used as a diagnostic contrast agent.
Iothalamic acid is a Radiographic Contrast Agent. The mechanism of action of iothalamic acid is as a X-Ray Contrast Activity.
Iothalamic Acid is an ionic tri-iodinated benzoate used as a contrast agent in diagnostic imaging. Like other organic iodine compounds, iothalamic acid blocks x-ray and appears opaque on x-ray film, thereby enhancing the visibility of structure and organs during angiography, arteriography, arthrography, cholangiography, and computed tomography (CT) scanning procedures.
A contrast medium in diagnostic radiology with properties similar to those of diatrizoic acid. It is used primarily as its sodium and meglumine (IOTHALAMATE MEGLUMINE) salts.
See also: Iothalamate Meglumine (has salt form); Iothalamate Sodium (has salt form).
CAS No. 2276-90-6
Molecular Formula C11H9I3N2O4
Molecular Weight 613.91 g/mol
IUPAC Name 3-acetamido-2,4,6-triiodo-5-(methylcarbamoyl)benzoic acid
Standard InChI InChI=1S/C11H9I3N2O4/c1-3(17)16-9-7(13)4(10(18)15-2)6(12)5(8(9)14)11(19)20/h1-2H3,(H,15,18)(H,16,17)(H,19,20)
Standard InChI Key UXIGWFXRQKWHHA-UHFFFAOYSA-N
SMILES CC(=O)NC1=C(C(=C(C(=C1I)C(=O)O)I)C(=O)NC)I
Canonical SMILES CC(=O)NC1=C(C(=C(C(=C1I)C(=O)O)I)C(=O)NC)I

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